Cas no 2241131-04-2 (4-Amino-2-fluoro-5-methylbenzoic acid hydrochloride)

• Product Name: 4-Amino-2-fluoro-5-methylbenzoic acid hydrochloride
• CAS No: 2241131-04-2
• MF: C₈H₉ClFNO₂
• MW: 205.613964796066
• CID: 6191266
• PubChem ID: 137971699
• Update Time: 2025-10-30

4-Amino-2-fluoro-5-methylbenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2241131-04-2
• 4-amino-2-fluoro-5-methylbenzoic acid;hydrochloride
• Z3303679359
• EN300-6477259
• 4-Amino-2-fluoro-5-methylbenzoic acid hydrochloride
• starbld0034290

• Inchi： 1S/C8H8FNO2.ClH/c1-4-2-5(8(11)12)6(9)3-7(4)10;/h2-3H,10H2,1H3,(H,11,12);1H
• InChI Key： KDEXJRDTVOAVLC-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC(=C(C)C=C1C(=O)O)N

Computed Properties

• Exact Mass: 205.0305844g/mol
• Monoisotopic Mass: 205.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-2-fluoro-5-methylbenzoic acid hydrochloride

4-Amino-2-fluoro-5-methylbenzoic Acid Hydrochloride: A Comprehensive Overview

4-Amino-2-fluoro-5-methylbenzoic acid hydrochloride (CAS No. 2241131-04-2) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, also referred to as 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of extensive research.

The molecular structure of 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride consists of a benzoic acid moiety with substituents at positions 2, 4, and 5. The presence of an amino group (-NH₂) at position 4, a fluorine atom at position 2, and a methyl group (-CH₃) at position 5 introduces unique electronic and steric effects. These features not only influence the compound's chemical reactivity but also play a crucial role in its biological activity. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets, providing deeper insights into its potential therapeutic applications.

One of the most promising areas of research involving 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride is its role in anti-cancer drug development. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as a chemotherapeutic agent. Furthermore, its ability to modulate key signaling pathways involved in cancer progression has been documented in recent publications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound inhibits the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers.

In addition to its anti-cancer properties, 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride has also been investigated for its potential in treating neurodegenerative diseases. Research indicates that this compound may possess neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. A recent study conducted by researchers at the University of California, Los Angeles (UCLA), highlighted its ability to mitigate amyloid-beta-induced toxicity in Alzheimer's disease models.

The synthesis of 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For example, a paper published in the Journal of Organic Chemistry described a novel approach utilizing microwave-assisted synthesis to achieve higher yields and improved purity.

The pharmacokinetic properties of 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride have also been extensively studied. Preclinical studies indicate that this compound exhibits moderate bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral or parenteral therapeutic agent. However, additional research is required to fully understand its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, 4-amino-5-methyl-2-fluorobenzoic acid hydrochloride (CAS No. 2241131-04-2) represents a valuable compound with diverse applications in drug discovery and development. Its unique structural features, coupled with recent advances in chemical synthesis and biological research, position it as a promising candidate for addressing unmet medical needs across various therapeutic areas. Continued research into its mechanisms of action, pharmacokinetics, and toxicity profiles will undoubtedly shed further light on its potential as a novel therapeutic agent.